Cas no 1021058-71-8 (N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)furan-2-carboxamide)

• Product Name: N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)furan-2-carboxamide
• CAS No: 1021058-71-8
• MF: C₁₉H₂₅N₃O₅S
• MW: 407.483903646469
• CID: 5840256
• PubChem ID: 42175713
• Update Time: 2025-06-08

N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylpropyl]furan-2-carboxamide
• N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)furan-2-carboxamide
• F5253-0528
• N-(3-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)propyl)furan-2-carboxamide
• AKOS024503234
• 1021058-71-8

• Inchi： 1S/C19H25N3O5S/c1-26-17-7-5-16(6-8-17)21-10-12-22(13-11-21)28(24,25)15-3-9-20-19(23)18-4-2-14-27-18/h2,4-8,14H,3,9-13,15H2,1H3,(H,20,23)
• InChI Key： NYDHJIZEUKGJMU-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCCCS(N1CCN(C2=CC=C(OC)C=C2)CC1)(=O)=O)=O

Computed Properties

• Exact Mass: 407.15149208g/mol
• Monoisotopic Mass: 407.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)furan-2-carboxamide

Professional Introduction to N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)furan-2-carboxamide and CAS No. 1021058-71-8

N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)furan-2-carboxamide, a compound with the CAS number 1021058-71-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The intricate molecular architecture of this compound, featuring a furan-2-carboxamide moiety linked to a piperazine sulfonamide group, positions it as a promising candidate for further exploration in drug discovery and development.

The piperazine scaffold is well-documented for its role in various pharmacological activities, including antipsychotic, antidepressant, and anti-inflammatory effects. The presence of a sulfonamide group further enhances its pharmacological profile by contributing to binding affinity and metabolic stability. These features make N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)furan-2-carboxamide a compelling subject for research in the development of novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities and structural versatility. The furan ring, in particular, has been extensively studied for its role in modulating various biological pathways. The incorporation of a furan-2-carboxamide group into the molecular structure of this compound not only enhances its solubility but also provides additional sites for interaction with biological targets.

In the context of current pharmaceutical research, N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)furan-2-carboxamide has been investigated for its potential role in treating neurological disorders. The combination of the piperazine and sulfonamide moieties suggests that this compound may exhibit properties similar to established drugs used in the management of conditions such as schizophrenia and depression. Preliminary in vitro studies have shown promising results, indicating that this compound may interact with neurotransmitter receptors in a manner that could lead to therapeutic effects.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the production process, making it more efficient and scalable. This is crucial for moving from laboratory-scale preparations to larger-scale production, which is necessary for clinical trials and commercialization.

The pharmacokinetic properties of N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)furan-2-carboxamide are also of great interest. Studies have indicated that the compound exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for oral administration. Additionally, its chemical stability under various conditions makes it a reliable candidate for further development.

One of the key areas of research has been the exploration of analogues derived from N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)furan-2-carboxamide. By modifying specific parts of the molecule, researchers aim to enhance its pharmacological activity while minimizing potential side effects. These modifications can include changes to the substituents on the furan ring or the nature of the sulfonamide group.

The use of computational methods has also played a significant role in understanding the behavior of this compound. Molecular modeling techniques have been employed to predict how N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)furan-2-carboxamide interacts with biological targets at the molecular level. This information is crucial for designing experiments and optimizing drug candidates.

In conclusion, N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)furan-2-carboxamide (CAS No. 1021058-71-8) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies for various diseases.